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Compound of Interest

Compound Name: Thiol-PEG2-acid

Cat. No.: B611343

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of Thiol-PEG2-acid, a frequently used PEG-based PROTAC linker.

Physicochemical and Safety Data

Understanding the properties of Thiol-PEG2-acid is the first step toward safe handling and
disposal. The following table summarizes key quantitative data for this compound.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b611343?utm_src=pdf-interest
https://www.benchchem.com/product/b611343?utm_src=pdf-body
https://www.benchchem.com/product/b611343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Reference
Molecular Formula C7H1404s [1112]
Molecular Weight 194.25 g/mol [1]

Colorless to light yellow liquid
Appearance ) [11[3]
or solid powder

Purity >90% to 96%
Density 1.173 £ 0.06 g/cm3
Solubility Soluble in DMSO

-20°C for long term (months to
Storage (Pure Form)
years)

-80°C (up to 6 months), -20°C

Storage (In Solvent) (up to 1 th)
up to 1 mon

Health and Safety Hazards

Thiol-PEG2-acid is classified as a hazardous chemical and requires careful handling to avoid

exposure.
 Skin Irritation: Causes skin irritation.

e Eye Irritation: Causes serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation.

Always consult the safety data sheet (SDS) for the most detailed and up-to-date hazard

information.

Proper Disposal Procedures

The disposal of Thiol-PEG2-acid must be carried out in accordance with local, state, and
federal regulations. It is crucial to treat this chemical as hazardous waste.

Step-by-Step Disposal Protocol:
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» Waste Identification and Segregation:

o ldentify all waste streams containing Thiol-PEG2-acid, including pure compound,
solutions, and contaminated labware (e.g., pipette tips, vials, gloves).

o Segregate Thiol-PEG2-acid waste from other laboratory waste to prevent accidental
reactions.

e \Waste Collection:

o Solid Waste: Collect contaminated solids in a designated, clearly labeled, and sealed
hazardous waste container.

o Liquid Waste: Collect liquid waste containing Thiol-PEG2-acid in a separate, leak-proof,
and clearly labeled hazardous waste container. Do not mix with other solvent waste unless
permitted by your institution's environmental health and safety (EHS) office.

o Container Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name "Thiol-PEG2-
acid," and any other required information as per your institution's guidelines.

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Keep containers tightly closed.
e Arranging for Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste. Do not attempt to dispose of this chemical down the drain or in regular
trash.

Spill Management:

In the event of a spill, follow these procedures:
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o Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
goggles, and a lab coat, before attempting to clean the spill.

» Containment and Absorption: For liquid spills, use an inert absorbent material (e.g.,
vermiculite, sand, or earth) to contain and absorb the spill.

o Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into
a designated hazardous waste container.

» Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., soap and
water), and collect the cleaning materials as hazardous waste.

e Reporting: Report the spill to your supervisor and EHS office.

Below is a workflow diagram illustrating the proper disposal procedure for Thiol-PEG2-acid.
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Thiol-PEG2-acid Disposal Workflow
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Caption: Workflow for the safe disposal of Thiol-PEG2-acid.
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Handling and Safety Precautions

Adherence to proper handling procedures is critical to minimize risk.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields or goggles.

» Hand Protection: Wear compatible chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.
Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the pure compound or concentrated solutions.

e Ensure an eyewash station and safety shower are readily accessible.
Handling Recommendations:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in areas where the chemical is handled.

» Equilibrate the reagent vial to room temperature before opening to prevent moisture
condensation.

o For weighing and dispensing, which can be difficult due to the substance's form, consider
preparing a stock solution in a suitable solvent like DMSO or DMF.

The following diagram illustrates the relationship between handling procedures and safety
measures.
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Caption: Key safety measures for handling Thiol-PEG2-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b611343?utm_src=pdf-body-img
https://www.benchchem.com/product/b611343?utm_src=pdf-body
https://www.benchchem.com/product/b611343?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/thiol-peg2-acid.html
https://broadpharm.com/product/BP-21807
https://www.medkoo.com/products/29758
https://www.benchchem.com/product/b611343#thiol-peg2-acid-proper-disposal-procedures
https://www.benchchem.com/product/b611343#thiol-peg2-acid-proper-disposal-procedures
https://www.benchchem.com/product/b611343#thiol-peg2-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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